2-(Piperidin-4-yloxy)benzoic acid
Overview
Description
“2-(Piperidin-4-yloxy)benzoic acid” is a compound that has been identified as a 4-aryl piperidine . It is useful as a semi-flexible linker in PROTAC development for targeted protein degradation . The compound has a CAS Number of 1332531-16-4 and a molecular weight of 257.72 .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Molecular Structure Analysis
The molecular structure of “2-(Piperidin-4-yloxy)benzoic acid” is represented by the linear formula C12H16ClNO3 . The InChI key for this compound is RQWGPTKBRMVUIO-UHFFFAOYSA-N .Chemical Reactions Analysis
Piperidines are involved in a variety of intra- and intermolecular reactions leading to the formation of various derivatives . These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Synthesis of Piperidine Derivatives
2-(Piperidin-4-yloxy)benzoic acid: is a valuable precursor in the synthesis of piperidine derivatives, which are crucial in medicinal chemistry. The piperidine moiety is a common feature in many pharmaceuticals, and the ability to synthesize diverse piperidine structures is essential for drug development. Recent advances have shown various intra- and intermolecular reactions leading to substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Pharmacological Applications
The piperidine derivatives synthesized from 2-(Piperidin-4-yloxy)benzoic acid have significant pharmacological applications. They are present in over twenty classes of pharmaceuticals, including alkaloids, and play a pivotal role in the discovery and biological evaluation of potential drugs .
Trypanocidal Activity
Benzoic acid derivatives, including 2-(Piperidin-4-yloxy)benzoic acid , have been studied for their trypanocidal activity. They are potential inhibitors of the trans-sialidase enzyme, which is a pharmacological target for new anti-Chagas drugs. Molecular docking studies and enzymatic analysis have been conducted to explore their efficacy against Trypanosoma cruzi .
Chemical Synthesis
In the field of chemical synthesis, 2-(Piperidin-4-yloxy)benzoic acid serves as a building block for complex molecules. Its structure allows for various chemical transformations, making it a versatile reagent for synthesizing a wide range of chemical compounds .
Material Science
The compound’s utility extends to material science, where its derivatives can be used to modify the properties of materials, potentially leading to the development of new materials with enhanced characteristics .
Analytical Chemistry
In analytical chemistry, derivatives of 2-(Piperidin-4-yloxy)benzoic acid could be used as standards or reagents in chromatographic methods and other analytical techniques to quantify or identify other substances .
Biological Activity Studies
The biological activity of 2-(Piperidin-4-yloxy)benzoic acid derivatives is an area of interest. These compounds can be used in biological assays to study their interaction with biological targets, which is crucial for understanding their mechanism of action and potential therapeutic effects .
Drug Design and Discovery
Lastly, 2-(Piperidin-4-yloxy)benzoic acid is instrumental in drug design and discovery. Its derivatives can be used as scaffolds for the development of new drugs, and its role in the synthesis of biologically active piperidines is invaluable for pharmaceutical research .
Mechanism of Action
Target of Action
It is known that piperidine derivatives, which include 2-(piperidin-4-yloxy)benzoic acid, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Mode of Action
Piperidine derivatives are present in more than twenty classes of pharmaceuticals , suggesting a wide range of potential interactions with biological targets.
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Pharmacokinetics
The molecular weight of 2-(piperidin-4-yloxy)benzoic acid is 22125 , which may influence its pharmacokinetic properties.
Result of Action
Piperidine derivatives are known to have a wide range of pharmacological activities .
Future Directions
The future directions for “2-(Piperidin-4-yloxy)benzoic acid” and similar compounds could involve further exploration of their use in drug development, given the significant role of piperidines in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
2-piperidin-4-yloxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-12(15)10-3-1-2-4-11(10)16-9-5-7-13-8-6-9/h1-4,9,13H,5-8H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIHCGFWIHQZMEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=CC=CC=C2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501303034 |
Source
|
| Record name | 2-(4-Piperidinyloxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501303034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Piperidin-4-yloxy)benzoic acid | |
CAS RN |
1243250-02-3 |
Source
|
| Record name | 2-(4-Piperidinyloxy)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1243250-02-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Piperidinyloxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501303034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Butyl-1,1,2-trimethyl-1H-benz[e]indolium iodide](/img/structure/B593867.png)
![4-[(S)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-isothiocyanatomethyl]-6-methoxyquinoline](/img/structure/B593876.png)
